3-[3-(3-methylphenoxy)propyl]-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-[3-(3-methylphenoxy)propyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C17H17NO3/c1-13-6-4-7-14(12-13)20-11-5-10-18-15-8-2-3-9-16(15)21-17(18)19/h2-4,6-9,12H,5,10-11H2,1H3
• InChI Key: GNXWZPLFZLNPGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCN2C3=CC=CC=C3OC2=O
• Molecular Formula: C17H17NO3
• DSSTOX Substance ID: DTXSID301321810
• Molecular Weight: 283.32 g/mol
• Solubility: 4.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 838816-92-5

Description

3-[3-(3-methylphenoxy)propyl]-1,3-benzoxazol-2(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MBPPO and has been synthesized using various methods.

Scientific Research Applications

Chemical Synthesis and Reactivity

Studies on benzoxazolone derivatives, including those similar in structure to 3-[3-(3-methylphenoxy)propyl]-1,3-benzoxazol-2(3H)-one, focus on their synthesis and potential as intermediates in organic synthesis. For instance, research by Yavari, Souri, Sirouspour, and Djahaniani (2006) demonstrates the vinylphosphonium salt-mediated reaction between alkyl propiolates and aminophenols or hydroxyphenols, leading to derivatives of benzoxazinone and benzoxazolone (Yavari et al., 2006). Similarly, Gabriele et al. (2006) presented a new synthesis approach for benzoxazinone and benzoxazolone derivatives through a palladium-catalyzed process, highlighting the versatility of these compounds in organic synthesis (Gabriele et al., 2006).

Biological Activity and Applications

The benzoxazolone core is also explored for its biological activities. Research by Sandoval et al. (2013) on benzoxazoles synthesized derivatives and evaluated their interactions with triosephosphate isomerase, showcasing potential biological activities including trypanocidal activity. This indicates the compound's relevance in designing bioactive molecules (Sandoval et al., 2013). Another study by Tanaka et al. (2001) on benzoxazole derivatives revealed their application in fluorescent probes sensing pH and metal cations, underscoring their utility in chemical sensors (Tanaka et al., 2001).

Environmental Interactions and Effects

Research by Idinger, Čoja, and Blümel (2006) on the effects of benzoxazinoid DIMBOA and related compounds on soil organisms, including degradation products, highlights the environmental interactions of benzoxazolone derivatives. These findings are crucial for understanding the ecological impact of these compounds and their derivatives (Idinger et al., 2006).

Mechanism of Action

Target of Action

Similar compounds have been known to exhibit various biological activities, such as anticancer, antimicrobial, anti hiv, and dopamine d4 agonists .

Mode of Action

It’s known that the substitution at the second and third position of the benzoxazole motif influences their cytotoxic effect toward cancer cells .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways related to their biological activities .

Result of Action

Similar compounds have been known to exhibit cytotoxicity toward human cancer cells .

Action Environment

Environmental factors can significantly impact the effectiveness of similar compounds .